Cas no 2484888-88-0 (2-(3-(Benzyloxy)-6-bromo-2-chlorophenyl)-1,3-dioxolane)

• Product Name: 2-(3-(Benzyloxy)-6-bromo-2-chlorophenyl)-1,3-dioxolane
• CAS No: 2484888-88-0
• MF: C₁₆H₁₄BrClO₃
• MW: 369.637563228607
• CID: 5079530
• Update Time: 2025-06-11

2-(3-(Benzyloxy)-6-bromo-2-chlorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Benzyloxy)-6-bromo-2-chlorophenyl)-1,3-dioxolane

• Inchi： 1S/C16H14BrClO3/c17-12-6-7-13(21-10-11-4-2-1-3-5-11)15(18)14(12)16-19-8-9-20-16/h1-7,16H,8-10H2
• InChI Key： SDPLTDSEQMNFRK-UHFFFAOYSA-N
• SMILES： O1CCOC1C1=C(Br)C=CC(OCC2=CC=CC=C2)=C1Cl

Additional information on 2-(3-(Benzyloxy)-6-bromo-2-chlorophenyl)-1,3-dioxolane

Introduction to 2-(3-(Benzyloxy)-6-bromo-2-chlorophenyl)-1,3-dioxolane (CAS No. 2484888-88-0) in Modern Chemical Research

The compound 2-(3-(Benzyloxy)-6-bromo-2-chlorophenyl)-1,3-dioxolane (CAS No. 2484888-88-0) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural framework, featuring a dioxolane ring coupled with a benzyloxy and halogenated aromatic moiety, has garnered considerable attention for its potential applications in drug discovery and material science. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging role in contemporary research.

The molecular architecture of 2-(3-(Benzyloxy)-6-bromo-2-chlorophenyl)-1,3-dioxolane is characterized by a rigid dioxolane core, which is known for its stability and versatility in medicinal chemistry. The presence of both benzyloxy and halogen substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This structural design not only imparts favorable pharmacokinetic properties but also opens avenues for exploring novel therapeutic strategies.

In recent years, the compound has been extensively studied for its pharmacological potential. The bromo and chloro substituents on the aromatic ring contribute to its ability to interact with biological targets, such as enzymes and receptors, thereby modulating various cellular processes. Preliminary studies have indicated that derivatives of this compound exhibit promising activity against a range of diseases, including inflammatory disorders and cancer. The dioxolane moiety further enhances its bioavailability by improving solubility and reducing metabolic degradation.

The synthesis of 2-(3-(Benzyloxy)-6-bromo-2-chlorophenyl)-1,3-dioxolane involves a multi-step process that requires precise control over reaction conditions. The key step involves the formation of the dioxolane ring through an intramolecular cyclization reaction, which is typically catalyzed by acid or base conditions. The subsequent introduction of the benzyloxy group is achieved via nucleophilic substitution, where benzyl alcohol reacts with a halogenated intermediate under controlled conditions. Finally, the selective bromination and chlorination of the aromatic ring are performed using appropriate electrophilic reagents.

Advances in synthetic methodologies have enabled the efficient production of this compound on both laboratory and industrial scales. Modern techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields, making it more feasible for large-scale applications. Additionally, green chemistry principles have been integrated into its synthesis to minimize waste and environmental impact.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a scaffold for drug development. Researchers are exploring its derivatives as inhibitors of key enzymes involved in disease pathways. For instance, modifications to the aromatic ring have been shown to enhance binding affinity to target proteins, leading to more effective therapeutic outcomes. Furthermore, computational modeling has been employed to predict the biological activity of various analogs, streamlining the drug discovery process.

Recent breakthroughs in medicinal chemistry have highlighted the role of heterocyclic compounds like dioxolanes in developing novel therapeutics. The structural versatility of these compounds allows for fine-tuning their pharmacological properties by introducing different substituents at strategic positions. This flexibility has led to the discovery of several drug candidates that are currently undergoing preclinical testing. The case of 2-(3-(Benzyloxy)-6-bromo-2-chlorophenyl)-1,3-dioxolane underscores its significance as a building block for innovative drug design.

The material science applications of this compound are equally noteworthy. The rigid framework of the dioxolane ring provides stability under various conditions, making it suitable for use in polymer additives and specialty chemicals. Additionally, its ability to undergo cross-linking reactions has been exploited in developing novel materials with enhanced mechanical properties. These advancements highlight the broad utility of this compound beyond pharmaceuticals.

In conclusion,2-(3-(Benzyloxy)-6-bromo-2-chlorophenyl)-1,3-dioxolane (CAS No. 2484888-88-0) stands out as a versatile compound with significant implications in both drug discovery and material science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and industry. As scientific understanding continues to evolve,this compound will undoubtedly play a pivotal role in shaping future advancements across multiple disciplines.